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Compound of Interest

Compound Name: LDC1267

Cat. No.: B608498

For researchers, scientists, and drug development professionals handling LDC1267, a
selective TAM kinase inhibitor, adherence to proper safety and disposal protocols is paramount
to ensure a safe laboratory environment and prevent environmental contamination. This guide

provides essential, immediate safety and logistical information for the proper disposal of
LDC1267.

Key Safety and Chemical Data

Proper handling and disposal of LDC1267 require an understanding of its chemical and safety

properties. The following table summarizes key data extracted from the Safety Data Sheet
(SDS).
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Property Value Citation
Chemical Formula C30H26F2N40s [1]
Molecular Weight 560.55 g/mol [1]
Appearance White to off-white solid [2]
GHS Hazard Statements H315: Causes skin irritation [1]
H319: Causes serious eye o
irritation
H320: Causes eye irritation [1]

Powder: -20°C for 3 years; 4°C
Storage Temperature for 2 years. In solvent: -80°C [2]

for 2 years; -20°C for 1 year.

Experimental Protocols: Disposal of LDC1267

While specific detailed experimental protocols for the deactivation of LDC1267 are not publicly
available, the Safety Data Sheet (SDS) and general laboratory safety guidelines dictate that
LDC1267 should be disposed of as hazardous chemical waste. Avoid direct disposal down the
drain or in regular trash.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling LDC1267 for disposal, ensure
appropriate PPE is worn, including:

o

Chemical-resistant gloves (double chemotherapy gloves are recommended for maximum
protection).[3]

o

Safety goggles with side-shields.[1]

A lab coat.

o

[¢]

Use a suitable respirator if dust or aerosols may be generated.[1]
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o Waste Segregation:
o Separate LDC1267 waste from other laboratory waste streams.
o Do not mix LDC1267 waste with incompatible materials.

» Containerization:

o Place solid LDC1267 waste in a clearly labeled, sealed container designated for
hazardous chemical waste.

o For solutions of LDC1267, use a compatible, leak-proof container. If dissolved in a solvent,
the solvent's hazardous characteristics must also be considered for labeling and disposal.

o Label the waste container with "Hazardous Waste" and the full chemical name:
"LDC1267".

e Waste Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from general laboratory traffic.

e Waste Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Spill Cleanup:

In the event of a spill, safely clean the area as soon as possible.[1] Avoid generating dust. Use
appropriate absorbent materials for solutions. All cleanup materials should be treated as
hazardous waste and disposed of accordingly.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of LDC1267.

Start: LDC1267 Waste Generation

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid LDC1267 Waste LDC1267 Solution Waste

Step 3a: Place in a Labeled, Step 3b: Place in a Labeled, Leak-Proof
Sealed Container for Solid Chemical Waste Container for Liquid Chemical Waste

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: A workflow diagram for the proper disposal of LDC1267.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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LDC1267]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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